4-{6-[4-(4-methylbenzoyl)-1-piperazinyl]-4-pyrimidinyl}morpholine

• IUPAC Name: (4-methylphenyl)-[4-(6-morpholin-4-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H25N5O2/c1-16-2-4-17(5-3-16)20(26)25-8-6-23(7-9-25)18-14-19(22-15-21-18)24-10-12-27-13-11-24/h2-5,14-15H,6-13H2,1H3
• InChI Key: UDQAMNLQUXLNEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC(=NC=N3)N4CCOCC4
• Molecular Formula: C20H25N5O2
• Molecular Weight: 367.4 g/mol

Description

4-{6-[4-(4-methylbenzoyl)-1-piperazinyl]-4-pyrimidinyl}morpholine, also known as MP-10, is a small molecule drug that has gained significant attention in the scientific community due to its potential therapeutic applications. MP-10 is a synthetic compound that belongs to the class of morpholine-based drugs. It has been found to have potent anti-inflammatory and anti-cancer properties.

Mechanism of Action

The exact mechanism of action of 4-{6-[4-(4-methylbenzoyl)-1-piperazinyl]-4-pyrimidinyl}morpholine is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in the inflammatory and cancer pathways. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are enzymes that play a key role in the inflammatory pathway. This compound has also been found to inhibit the activity of protein kinase B (AKT) and mammalian target of rapamycin (mTOR), which are enzymes that play a key role in the cancer pathway.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to reduce the production of reactive oxygen species (ROS), which are known to contribute to the development of cancer and neurodegenerative diseases. In addition, this compound has been found to induce apoptosis (programmed cell death) in cancer cells, which is a key mechanism for cancer therapy.

Advantages and Limitations for Lab Experiments

4-{6-[4-(4-methylbenzoyl)-1-piperazinyl]-4-pyrimidinyl}morpholine has a number of advantages for lab experiments. It is a small molecule drug that can easily penetrate cell membranes and reach its target enzymes. It has been found to have high specificity and potency for its target enzymes, which makes it an effective tool for studying the inflammatory and cancer pathways. However, there are also some limitations to using this compound in lab experiments. It is a synthetic compound that may have off-target effects, which can complicate the interpretation of the results. In addition, the synthesis of this compound can be challenging and may require specialized equipment and expertise.

Future Directions

There are a number of future directions for the study of 4-{6-[4-(4-methylbenzoyl)-1-piperazinyl]-4-pyrimidinyl}morpholine. One area of research is the development of more efficient and cost-effective synthesis methods for this compound. Another area of research is the identification of new target enzymes for this compound, which can expand its potential therapeutic applications. In addition, the use of this compound in combination with other drugs or therapies is an area of research that has shown promising results. Finally, the use of this compound in preclinical and clinical trials is an area of research that can provide valuable insights into its safety and efficacy for human use.

Synthesis Methods

The synthesis of 4-{6-[4-(4-methylbenzoyl)-1-piperazinyl]-4-pyrimidinyl}morpholine involves a series of chemical reactions that yield the final product. The first step involves the reaction of 4-methylbenzoyl chloride with piperazine to form 4-(4-methylbenzoyl)-1-piperazinyl. This intermediate is then reacted with 4-chloro-6-(morpholin-4-yl)pyrimidine to form this compound. The synthesis of this compound has been optimized to improve the yield and purity of the final product.

Scientific Research Applications

4-{6-[4-(4-methylbenzoyl)-1-piperazinyl]-4-pyrimidinyl}morpholine has been extensively studied for its potential therapeutic applications. It has been found to have potent anti-inflammatory properties and has been shown to be effective in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. This compound has also been found to have anti-cancer properties and has been studied for its potential use in cancer therapy. In addition, this compound has been found to have neuroprotective properties and has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.